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Abstract
Xanthevodine is a naturally occurring alkaloid with a molecular formula of C16H13NO5.[1]

This document provides a comprehensive overview of its known physical and chemical

properties. Due to the limited availability of public data, this guide also highlights areas where

further research is required to fully characterize this compound. This paper is intended to serve

as a foundational resource for researchers interested in the potential therapeutic applications of

Xanthevodine.

Chemical and Physical Properties
Xanthevodine, with the IUPAC name 4,11-dimethoxy-5H-[1][2]dioxolo[4,5-b]acridin-10-one,

possesses a unique heterocyclic structure.[1] A summary of its key chemical and physical

properties is presented in Table 1. It is important to note that experimental data for several

properties, including melting point, boiling point, and specific solubility, are not readily available

in the public domain and require experimental determination.
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Property Value Source

Molecular Formula C16H13NO5 PubChem CID 68064[1]

Molecular Weight 299.28 g/mol PubChem CID 68064[1]

IUPAC Name
4,11-dimethoxy-5H-[1]

[2]dioxolo[4,5-b]acridin-10-one
PubChem CID 68064[1]

CAS Number 477-78-1 PubChem CID 68064

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data
Detailed experimental spectroscopic data for Xanthevodine, including ¹H-NMR, ¹³C-NMR,

Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectra, are not available in the public search

results. Such data is critical for the unambiguous identification and characterization of the

compound.

Experimental Protocols
Hypothetical Isolation and Purification Workflow
While a specific, detailed protocol for the isolation and purification of Xanthevodine has not

been found in the available literature, a general workflow can be proposed based on standard

methods for isolating natural products from plant sources. This hypothetical workflow is

presented below to guide future experimental design.

Plant Material
(e.g., Zanthoxylum species)

Solvent Extraction
(e.g., Methanol) Filtration Concentration

(Rotary Evaporation)
Column Chromatography

(Silica Gel) Preparative HPLC Spectroscopic Analysis
(NMR, MS, IR, UV-Vis) Pure Xanthevodine

Click to download full resolution via product page

Caption: Hypothetical workflow for the isolation and purification of Xanthevodine.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activity and mechanism of action

of Xanthevodine in the reviewed literature. While related compounds such as xanthones and

flavonoids have been reported to exhibit a range of biological effects, including anti-

inflammatory and anticancer activities, the specific signaling pathways modulated by

Xanthevodine remain to be elucidated.

Due to the absence of this information, a diagram of a signaling pathway involving

Xanthevodine cannot be generated at this time. Future research should focus on screening

Xanthevodine for various biological activities and identifying its molecular targets and

downstream signaling cascades.

Conclusion and Future Directions
Xanthevodine is a natural product with a defined chemical structure but limited

characterization in terms of its physicochemical properties and biological activities. This

technical guide summarizes the currently available information and underscores the significant

gaps in our knowledge. To fully assess the potential of Xanthevodine for drug development,

future research should prioritize:

Experimental determination of physical properties: Melting point, boiling point, and solubility

in a range of solvents.

Comprehensive spectroscopic analysis: Acquisition and interpretation of ¹H-NMR, ¹³C-NMR,

IR, UV-Vis, and mass spectrometry data.

Development and validation of an efficient isolation and purification protocol.

In-depth biological evaluation: Screening for anticancer, anti-inflammatory, and other relevant

activities, followed by mechanism of action studies to identify specific molecular targets and

signaling pathways.

Addressing these research gaps will be crucial in unlocking the therapeutic potential of

Xanthevodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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